(4R)-4-methyloxepan-2-one

• IUPAC Name: (4R)-4-methyloxepan-2-one
• InChI: InChI=1S/C7H12O2/c1-6-3-2-4-9-7(8)5-6/h6H,2-5H2,1H3/t6-/m1/s1
• InChI Key: CHXLFXLPKLZALY-ZCFIWIBFSA-N
• Canonical SMILES: CC1CCCOC(=O)C1
• Isomeric SMILES: C[C@@H]1CCCOC(=O)C1
• Molecular Formula: C7H12O2
• DSSTOX Substance ID: DTXSID50559492
• Molecular Weight: 128.17 g/mol
• CAS RN: 18951-93-4

Description

(4R)-4-methyloxepan-2-one, also known as 4-methyl-2-oxetanone or 4-methyl-2-oxetanone, is a ketone compound with a molecular formula of C4H6O2. It is a colorless liquid at room temperature and has a faint, sweet odor. It has a molecular weight of 86.09 g/mol and a boiling point of 105.5 °C. 4R-4-methyloxepan-2-one is a versatile and useful compound with a wide range of applications in industry and research.

Mechanism of Action

4R-4-methyloxepan-2-one is a versatile compound with a wide range of applications in research and industry. Its mechanism of action is complex and involves a number of different processes. In general, 4R-4-methyloxepan-2-one is believed to act as a catalyst in many chemical reactions. It can also act as a nucleophile, attacking electrophilic centers in organic molecules. Additionally, it can act as an oxidizing agent, allowing for the oxidation of other organic compounds.
Biochemical and Physiological Effects
4R-4-methyloxepan-2-one has not been extensively studied for its biochemical and physiological effects. However, it is believed to have some effects on the body. In particular, it is thought to have an effect on the metabolism of fatty acids and lipids, as well as on the production of energy. Additionally, it is believed to have an effect on the production of hormones and neurotransmitters, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

4R-4-methyloxepan-2-one is a versatile compound that can be used in many laboratory experiments. Its advantages include its low cost, its availability in a variety of forms, and its stability. Additionally, it is relatively easy to handle and store. However, there are some limitations to using 4R-4-methyloxepan-2-one in laboratory experiments. In particular, its reactivity can be unpredictable, and it can be difficult to predict the outcome of a reaction. Additionally, it can be difficult to control the rate of reaction, as the reaction rate can be affected by temperature and other factors.

Future Directions

There are many potential future directions for research involving 4R-4-methyloxepan-2-one. One direction is to further investigate its biochemical and physiological effects on the body. Additionally, further research could be done to explore its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Another area of research could focus on the development of new methods for the synthesis of 4R-4-methyloxepan-2-one, or for the development of new catalysts for its use in chemical reactions. Finally, further research could be done to explore its potential applications in biomedical engineering and drug delivery.

Synthesis Methods

4R-4-methyloxepan-2-one can be synthesized by a variety of methods. One method involves the reaction of aqueous sodium hydroxide with 4-methyl-2-pentanone. This reaction produces a sodium salt of (4R)-4-methyloxepan-2-onexetanone, which can then be acidified with hydrochloric acid to yield the desired product. Another method involves the reaction of 4-methyl-2-pentanone with sodium hypochlorite to produce 4R-4-methyloxepan-2-one.

Scientific Research Applications

4R-4-methyloxepan-2-one is widely used in the field of scientific research. It is a key intermediate in the synthesis of many pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of polymers, such as polyurethanes and polyesters. Additionally, it is used in the synthesis of polymers for use in biomedical applications, such as tissue engineering and drug delivery.